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Compound of Interest

Compound Name: 2-Amino-3,4-difluorobenzoic acid

Cat. No.: B140420

In-Depth Technical Safety Report: 2-Amino-3,4-
difluorobenzoic Acid

This technical guide provides a comprehensive overview of the safety data for 2-Amino-3,4-
difluorobenzoic acid (CAS No. 158580-94-0), intended for researchers, scientists, and
professionals in drug development. This document synthesizes critical information from Safety
Data Sheets (SDS) to ensure safe handling and use.

Substance Identification and Properties

2-Amino-3,4-difluorobenzoic acid is a solid chemical compound used in laboratory settings
for research and substance manufacturing.[1] Its fundamental physical and chemical properties

are summarized below.
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Property Value Source
Molecular Formula C7H5F2NO2 [1112]
Molecular Weight 173.117 g/mol [2]
Appearance Solid [1]
Density 1.5+0.1 g/cm3 [2]
Boiling Point 303.0 £42.0 °C at 760 mmHg [2]
Flash Point 137.0+27.9°C [2]
Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [2]
pKa 4.54 + 0.10 (Predicted) [3]
LogP 2.25 [2]
Melting Point No data available [1]
Freezing Point No data available [1]
Odor No data available [1]
pH No data available [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Amino-3,4-difluorobenzoic acid is classified as a hazardous substance. The
primary hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

The GHS label elements include the GHSO07 pictogram (exclamation mark) and the signal word
"Warning".[1] The NFPA (National Fire Protection Association) ratings indicate a health hazard
of 3, suggesting that short exposure could cause serious temporary or residual injury, and a fire
hazard of O, as the material will not burn.[1]

GHS Classification Logic

The following diagram illustrates the logical flow from hazard identification to the
communication of these hazards through GHS labeling.
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Hazard Identification

Label Elements
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GHS Hazard Classification and Labeling Workflow

Toxicological Information

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Reproductive Toxicity: Not classified as a reproductive toxicant.[1]
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Quantitative toxicological data, such as LD50 or LC50 values, are not readily available in the

reviewed safety data sheets.

Experimental Protocols

While specific experimental data for 2-Amino-3,4-difluorobenzoic acid is not provided in the
SDS, the hazard classifications are typically determined using standardized testing guidelines
from organizations like the Organisation for Economic Co-operation and Development (OECD).
The logical workflow for assessing skin irritation, a key hazard of this substance, is outlined

below. This represents a generalized protocol.
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Start: Substance Application

Apply 0.5g of substance to
shaved skin of test animal (e.g., rabbit)

;

Cover with porous gauze and
waterproof dressing for 4 hours

:

Remove dressing and wash treated area

Observe for erythema and edema at
1, 24, 48, and 72 hours post-application

Score skin reactions based on a
standardized scale (e.g., Draize scale)

Classify based on mean scores

Mean score = 2.3 Mean score < 2.3

Result: Skin Irritant (Category 2) Result: Not Classified

End of Test

Click to download full resolution via product page

Generalized Workflow for In Vivo Skin Irritation Testing
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First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o . . .
artificial respiration. Get immediate medical

advice/attention.[1]

) Wash with plenty of soap and water. Get
Skin Contact ] ) } ) )
immediate medical advice/attention.[1]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ] ) ] ]
mouth out with water. Get immediate medical

advice/attention.[1]

Handling, Storage, and Disposal
Safe Handling

e Ensure good ventilation of the workstation.[1]
o Avoid breathing dust, mist, or spray.[1]
e Avoid contact with skin and eyes.[1]

o Wear appropriate personal protective equipment (PPE), including protective gloves, chemical
goggles or safety glasses, and suitable protective clothing.[1]

e Handle in accordance with good industrial hygiene and safety procedures. Do not eat, drink,
or smoke when using this product.[1]
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Storage

e Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Keep away from heat, sparks, and flame.[1]

Incompatible with strong oxidizing agents.[1]

The product is stable under normal handling and storage conditions.[1]

Disposal

» Dispose of waste by removing it to an authorized incinerator equipped with an afterburner
and a flue gas scrubber.[1]

Ecological Information

There is a lack of data regarding the ecological effects of 2-Amino-3,4-difluorobenzoic acid.
Information on persistence and degradability, bioaccumulative potential, and mobility in soil is
not available.

Regulatory Information

This product is subject to various regulations. It is noted that not all components may be listed
on the United States Environmental Protection Agency Toxic Substances Control Act (TSCA)
inventory.[1] It is not listed under California Proposition 65 as a substance known to cause
cancer or reproductive harm.[1] Users should consult local regulations for specific compliance
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-3,4-difluorobenzoic acid safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140420#2-amino-3-4-difluorobenzoic-acid-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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